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For Researchers, Scientists, and Drug Development Professionals

Introduction
The DIMT1 (DIM1 rRNA Methyltransferase and Ribosome Maturation Factor) pre-designed

siRNA Set A provides a powerful tool for the targeted knockdown of DIMT1 gene expression.[1]

[2] DIMT1 is a crucial enzyme responsible for the dimethylation of adjacent adenosines on the

18S rRNA, a critical step in ribosome biogenesis.[1][2][3] Dysregulation of DIMT1 has been

implicated in various cellular processes and diseases, including cancer and metabolic disorders

like type 2 diabetes.[2][4][5] Specifically, silencing of DIMT1 has been shown to impact protein

synthesis, mitochondrial function, and insulin secretion.[4][6][7] These application notes provide

a comprehensive guide to effectively use the DIMT1 pre-designed siRNA Set A, from initial

handling and transfection to validation of knockdown and analysis of downstream effects.

Product Information
Product Name: DIMT1 pre-designed siRNA Set A

Contents: 3 unique pre-designed siRNAs targeting human DIMT1, 1 negative control siRNA,

1 positive control siRNA (e.g., targeting a housekeeping gene like GAPDH), and a FAM-

labeled negative control for transfection efficiency monitoring.[8][9]
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Storage: Store lyophilized siRNA at -20°C. Once reconstituted, aliquot and store at -20°C or

-80°C. Avoid repeated freeze-thaw cycles.[9][10][11]

Key Applications
Functional Genomics: Investigate the role of DIMT1 in various cellular processes such as

cell proliferation, apoptosis, and metabolism.

Target Validation: Validate DIMT1 as a potential therapeutic target in drug discovery

programs.

Pathway Analysis: Elucidate the signaling pathways regulated by DIMT1.

Signaling Pathway Involving DIMT1
The following diagram illustrates the central role of DIMT1 in ribosome biogenesis and its

downstream effects on cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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